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Abstract
This document provides detailed application notes and protocols for the reduction of 3-

(methylthio)propanal, also known as methional, to its corresponding alcohol, 3-

(methylthio)propanol or methionol. This transformation is a crucial step in the synthesis of

various fine chemicals, flavor compounds, and pharmaceutical intermediates.[1] This note

covers chemical and biocatalytic reduction methods, presents key quantitative data in tabular

format, and provides a detailed experimental protocol for a common laboratory-scale synthesis.

Introduction
3-(Methylthio)propanal is a naturally occurring sulfur-containing aldehyde found in various

foods and beverages, contributing to their characteristic aromas.[2][3] Its reduction product, 3-

(methylthio)propanol, is a valuable compound with applications in the flavor and fragrance

industry and serves as a versatile building block in organic synthesis.[1] The selective reduction

of the aldehyde functionality in 3-(methylthio)propanal is a key transformation that can be

achieved through several methods, including chemical reduction with hydride reagents and

catalytic hydrogenation, as well as through biocatalytic routes.
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Physical and Spectroscopic Properties of 3-
(methylthio)propanol

Property Value Reference

Molecular Formula C4H10OS [4]

Molecular Weight 106.19 g/mol [5]

Boiling Point 89-90 °C at 13 mmHg [6]

Density 1.03 g/mL at 25 °C [6]

Refractive Index (nD20) 1.49 [6]

¹H NMR (CDCl₃, 90 MHz)

δ (ppm): 1.84-1.99 (m, 2H, -

CH₂-), 2.11 (s, 3H, S-CH₃),

2.52-2.69 (t, 2H, -S-CH₂-),

3.64-3.78 (t, 2H, -CH₂-OH)

[5]

Mass Spectrum (EI)

m/z (relative intensity): 106

(M+, 93), 61 (100), 58 (75), 57

(67), 31 (79)

[5]
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Method
Reducing
Agent/Catalyst

Typical
Conditions

Reported
Yield/Concentr
ation

Notes

Chemical

Reduction

Sodium

Borohydride

(NaBH₄)

Methanol, 0 °C

to room temp.
High (expected)

A common, mild,

and selective

method for

reducing

aldehydes.[7]

Catalytic

Hydrogenation
H₂ / Ru-Ni/SiO₂

80 °C, 2.0 MPa

H₂

>99% (for a

similar substrate)

Effective for

industrial-scale

production,

requires

specialized

equipment.[8]

Biocatalytic

Reduction

Saccharomyces

cerevisiae

Fermentation

with L-

methionine

up to 3.5 g/L

A green

chemistry

approach, part of

the Ehrlich

pathway.[1]

Experimental Protocols
Chemical Reduction using Sodium Borohydride
This protocol is a representative method for the reduction of 3-(methylthio)propanal using

sodium borohydride, a widely used and versatile reducing agent for aldehydes.

Materials:

3-(methylthio)propanal (Methional)

Sodium borohydride (NaBH₄)

Methanol (anhydrous)

Diethyl ether

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.scribd.com/document/357686867/Lab-9-NaBH4-Reduction
https://pubs.rsc.org/en/content/articlelanding/2017/ra/c7ra01184a
https://pubmed.ncbi.nlm.nih.gov/18597084/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Ice bath

Separatory funnel

Rotary evaporator

Procedure:

In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5.2 g (50 mmol)

of 3-(methylthio)propanal in 50 mL of anhydrous methanol.

Cool the solution to 0 °C in an ice bath.

Slowly add 0.95 g (25 mmol) of sodium borohydride to the stirred solution in small portions

over 30 minutes, maintaining the temperature below 10 °C.

After the addition is complete, remove the ice bath and allow the reaction mixture to stir at

room temperature for 2 hours.

Monitor the reaction progress by Thin Layer Chromatography (TLC).

Once the reaction is complete, cool the mixture again in an ice bath and cautiously quench

the reaction by the slow addition of 50 mL of saturated aqueous ammonium chloride solution.

Transfer the mixture to a separatory funnel and extract the product with diethyl ether (3 x 50

mL).

Combine the organic layers and wash with brine (50 mL).

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268107?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

using a rotary evaporator.

The crude product can be purified by vacuum distillation to yield pure 3-(methylthio)propanol.

Safety Precautions:

Sodium borohydride is a flammable solid and reacts with water to produce flammable

hydrogen gas. Handle with care in a well-ventilated fume hood.

3-(methylthio)propanal and 3-(methylthio)propanol are sulfur-containing compounds with

strong odors. All manipulations should be performed in a fume hood.

Wear appropriate personal protective equipment (PPE), including safety goggles, gloves,

and a lab coat.

Visualizations
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Click to download full resolution via product page

Caption: Biocatalytic reduction of 3-(methylthio)propanal via the Ehrlich pathway.

Experimental Workflow for Chemical Reduction
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Workflow for Sodium Borohydride Reduction

Start: 3-(Methylthio)propanal
in Methanol

Addition of NaBH₄ at 0°C,
then stir at room temperature

Quench with aq. NH₄Cl

Extraction with Diethyl Ether

Drying over MgSO₄

Solvent Evaporation

Vacuum Distillation

Product: 3-(Methylthio)propanol

Click to download full resolution via product page

Caption: Step-by-step workflow for the chemical reduction of 3-(methylthio)propanal.
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Conclusion
The reduction of 3-(methylthio)propanal to 3-(methylthio)propanol is a well-established and

versatile transformation. The choice of method, whether chemical or biocatalytic, will depend

on the desired scale, purity requirements, and available resources. The provided protocols and

data serve as a valuable resource for researchers and professionals engaged in the synthesis

and application of this important sulfur-containing alcohol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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